Cas no 1546-10-7 (1-(cyclohex-1-en-1-yl)-3-fluorobenzene)

• Product Name: 1-(cyclohex-1-en-1-yl)-3-fluorobenzene
• CAS No: 1546-10-7
• MF: C₁₂H₁₃F
• MW: 176.230026960373
• CID: 117806
• PubChem ID: 12215285
• Update Time: 2025-05-20

1-(cyclohex-1-en-1-yl)-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1-cyclohexen-1-yl)-3-fluoro-
• Oxidronic
• 1-(cyclohex-1-en-1-yl)-3-fluorobenzene
• 1546-10-7
• EN300-1586322
• SCHEMBL11034153

• Inchi： 1S/C12H13F/c13-12-8-4-7-11(9-12)10-5-2-1-3-6-10/h4-5,7-9H,1-3,6H2
• InChI Key： ILANZEIIZOBABS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CCCCC1

Computed Properties

• Exact Mass: 176.100128577g/mol
• Monoisotopic Mass: 176.100128577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(cyclohex-1-en-1-yl)-3-fluorobenzene

Introduction to 1-(cyclohex-1-en-1-yl)-3-fluorobenzene (CAS No. 1546-10-7)

1-(cyclohex-1-en-1-yl)-3-fluorobenzene is a unique organic compound with the CAS registry number 1546-10-7. This compound is characterized by its bicyclic structure, which consists of a benzene ring fused with a cyclohexene ring, and a fluorine atom substituent at the meta position relative to the point of fusion. The presence of the fluorine atom introduces interesting electronic properties, while the cyclohexene ring contributes to the compound's structural rigidity and potential for stereochemical diversity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(cyclohex-1-en-1-yl)-3-fluorobenzene, making it more accessible for research and industrial applications. The compound has garnered attention due to its potential in various fields, including materials science, pharmaceuticals, and agrochemicals. Its unique electronic properties and structural features make it a valuable building block for constructing more complex molecules with tailored functionalities.

The synthesis of CAS No. 1546-10-7 typically involves a combination of coupling reactions and cyclization processes. Researchers have explored various methodologies, including palladium-catalyzed cross-coupling reactions and Diels-Alder reactions, to construct the bicyclic framework efficiently. These methods not only enhance the yield but also allow for precise control over the stereochemistry of the product, which is critical for applications requiring high purity and specific configurations.

One of the most promising applications of 1-(cyclohex-1-en-1-yl)-3-fluorobenzene lies in its use as a precursor for advanced materials. For instance, its ability to form stable coordination complexes has been exploited in the development of novel catalysts for organic transformations. Additionally, its electronic properties make it a candidate for use in optoelectronic devices, where materials with tailored absorption and emission characteristics are highly sought after.

In the pharmaceutical industry, CAS No. 1546-10-7 has shown potential as a lead compound for drug discovery. Its unique structure allows for interactions with specific biological targets, making it a valuable tool in medicinal chemistry. Recent studies have demonstrated its ability to modulate enzyme activity and influence cellular signaling pathways, highlighting its potential as a therapeutic agent or as a component in drug delivery systems.

The environmental impact of 1-(cyclohex-1-en-1-yl)-3-fluorobenzene has also been a topic of interest. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. These studies have provided valuable insights into its environmental fate and have guided the development of sustainable manufacturing practices.

In conclusion, CAS No. 1546-10-7, or 1-(cyclohexenyl)-3-fluorobenzene, is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as an important molecule in contemporary chemical science.